Cas no 866590-14-9 (N-(3,4-dimethoxyphenyl)-2-3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 866590-14-9
• MF: C₂₈H₂₅FN₂O₅
• MW: 488.506911039352
• CID: 6408429
• PubChem ID: 2136519
• Update Time: 2025-10-23

N-(3,4-dimethoxyphenyl)-2-3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(3,4-dimethoxyphenyl)-2-[3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide
• F1604-0220
• 866590-14-9
• N-(3,4-dimethoxyphenyl)-2-[3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• AKOS001818233
• N-(3,4-dimethoxyphenyl)-2-(3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)acetamide
• 1(4H)-Quinolineacetamide, N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-

• Inchi： 1S/C28H25FN2O5/c1-16-5-6-18(11-17(16)2)27(33)22-14-31(23-9-7-19(29)12-21(23)28(22)34)15-26(32)30-20-8-10-24(35-3)25(13-20)36-4/h5-14H,15H2,1-4H3,(H,30,32)
• InChI Key： PDEJIQOOPXWHDD-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C(OC)=C2)=O)C2=C(C=C(F)C=C2)C(=O)C(C(=O)C2=CC=C(C)C(C)=C2)=C1

Computed Properties

• Exact Mass: 488.17475006g/mol
• Monoisotopic Mass: 488.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 863
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 700.2±60.0 °C(Predicted)
• pka: 12.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on N-(3,4-dimethoxyphenyl)-2-3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Comprehensive Analysis of N-(3,4-dimethoxyphenyl)-2-3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 866590-14-9)

The compound N-(3,4-dimethoxyphenyl)-2-3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 866590-14-9) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a dihydroquinolin core and dimethoxyphenyl and dimethylbenzoyl substituents, makes it a subject of interest for researchers exploring novel therapeutic agents. The presence of a fluoro group further enhances its reactivity and binding affinity, which is crucial for drug development.

In recent years, the demand for fluoroquinolone derivatives and dihydroquinoline-based compounds has surged due to their applications in targeting specific enzymes and receptors. This compound, with its unique 4-oxo-1,4-dihydroquinolin scaffold, aligns with current trends in medicinal chemistry, particularly in the design of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly focusing on such molecules to address unmet medical needs, including resistant bacterial infections and chronic inflammatory diseases.

The synthesis of N-(3,4-dimethoxyphenyl)-2-3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide involves multi-step organic reactions, including acylations and cyclizations, which are critical for achieving high purity and yield. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize its structure and ensure reproducibility. These methods are essential for quality control in pharmaceutical manufacturing, where even minor impurities can impact efficacy and safety.

From a biochemical perspective, this compound's dimethylbenzoyl moiety is particularly noteworthy. It contributes to lipophilicity, which can influence membrane permeability and bioavailability—a key consideration in drug design. The dimethoxyphenyl group, on the other hand, may enhance interactions with aromatic residues in target proteins, improving selectivity. Such features are often discussed in forums and publications related to structure-activity relationships (SAR), a hot topic among chemists and pharmacologists.

Environmental and regulatory aspects of CAS No. 866590-14-9 are also gaining attention. With growing emphasis on green chemistry, researchers are exploring sustainable synthesis routes for similar compounds. Questions like "How to optimize the synthesis of fluoroquinolone derivatives?" or "What are the eco-friendly alternatives for acylating agents?" frequently appear in scientific databases and search engines, reflecting the community's focus on reducing hazardous byproducts.

In summary, N-(3,4-dimethoxyphenyl)-2-3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide represents a promising candidate for further investigation. Its structural complexity and functional diversity make it a valuable tool for advancing knowledge in medicinal chemistry and drug discovery. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable synthesis.